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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibromoiodomethane (CHBr2l) is a trihalomethane of significant interest due to its natural
occurrence, its formation as a disinfection byproduct in drinking water, and its potential
applications in chemical synthesis. This document provides an in-depth overview of the
chemical and physical properties of dibromoiodomethane, detailed experimental protocols for
its synthesis, and a summary of its known biological activities. This guide is intended to serve
as a comprehensive resource for researchers, scientists, and professionals in the field of drug
development.

Chemical and Physical Properties

Dibromoiodomethane is a dense, dark red to dark brown oil at room temperature.[1] A
summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Dibromoiodomethane
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Property Value Reference
Molecular Formula CHBr:l [1]
Molecular Weight 299.731 g/mol [1]
Appearance Dark red to dark brown oil [1]

Density 3.3 g/cm? [1]

Boiling Point 185.9 °C

Melting Point Not available

Miscible with alcohol, benzene,
N chloroform, ether, petroleum ]
Solubility (by analogy with bromoform)
ether, and acetone. Very

slightly soluble in water.

CAS Number 593-94-2

Spectroscopic Data

The structural characterization of dibromoiodomethane is supported by various spectroscopic
techniques.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 13C NMR: The carbon-13 NMR spectrum of dibromoiodomethane shows a single
resonance at -45.7 ppm relative to tetramethylsilane (TMS).

2.2. Mass Spectrometry (MS)

Detailed mass spectrometry data with fragmentation patterns is not readily available in the
searched literature. However, for halogenated methanes, fragmentation typically involves the
loss of halogen atoms.

2.3. Infrared (IR) Spectroscopy

Specific infrared absorption data for dibromoiodomethane is not detailed in the available
search results. However, the IR spectrum is expected to be similar to other brominated
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methanes, showing strong absorptions in the fingerprint region (below 1500 cm™?2)
corresponding to C-Br and C-I stretching and bending vibrations.

Synthesis of Dibromoiodomethane
3.1. Reaction Principle

Dibromoiodomethane can be synthesized by the reaction of bromoform with sodium
hypoiodite. The sodium hypoiodite is generated in situ from the reaction of sodium hypochlorite
with potassium iodide under alkaline conditions.

3.2. Experimental Protocol

A detailed experimental protocol for the synthesis of dibromoiodomethane as described by
Kennedy et al. (1979) involves the following steps:

o Reagents: Bromoform (CHBr3), Sodium hypochlorite (NaOCI) solution (5.25%), Potassium
iodide (KI), Sodium hydroxide (NaOH).

e Procedure:

[¢]

A mixture of sodium hypochlorite solution and sodium hydroxide is prepared.

o Potassium iodide is gradually added to this alkaline solution to generate sodium hypoiodite
in situ.

o Bromoform is then added to the reaction mixture.
o The reaction is stirred for a specified period at a controlled temperature.

o The product, dibromoiodomethane, is then separated from the reaction mixture, typically
through extraction and subsequent purification by distillation.

Logical Diagram of Synthesis Workflow:
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Caption: Synthesis workflow for dibromoiodomethane.

Chemical Reactivity and Decomposition

4.1. Reactivity with Nucleophiles

Dibromoiodomethane, like other haloalkanes, is expected to undergo nucleophilic substitution
reactions. The carbon atom is electrophilic due to the electron-withdrawing nature of the
halogen atoms. It can react with various nucleophiles, such as amines and hydroxide ions. The
lodine atom is the best leaving group, followed by bromine.

« Reaction with Amines: Dibromoiodomethane can react with primary and secondary amines
to form substituted amine products. The reaction proceeds via nucleophilic substitution,
where the amine acts as the nucleophile.

» Reaction with Hydroxide: In the presence of a strong base like sodium hydroxide,
dibromoiodomethane can undergo substitution to form alcohols, although elimination
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reactions may also occur, especially at higher temperatures.
4.2. Decomposition

Information on the specific thermal decomposition products of dibromoiodomethane is not
readily available. However, upon heating, trihalomethanes can decompose to form more stable
compounds, potentially including dihalocarbenes and hydrohalic acids.

Biological Activity and Relevance to Drug
Development

5.1. Natural Occurrence

Dibromoiodomethane is a naturally occurring compound found in red algae species such as
Asparagopsis armata and Asparagopsis taxiformis.

5.2. Formation as a Disinfection Byproduct

Dibromoiodomethane is known to form as a disinfection byproduct (DBP) during the
chlorination of drinking water, particularly in the presence of bromide and iodide ions. The
formation of various iodinated DBPs is a growing concern due to their potential health effects.

5.3. Cytotoxicity

Studies have shown that dibromoiodomethane exhibits cytotoxicity. In a comparative study of
various trihalomethanes, dibromoiodomethane was found to be significantly more cytotoxic
than its chlorinated and brominated analogs, though less so than iodoform. The rank order of
cytotoxicity was reported as: iodoform >> dibromoiodomethane > bromochloroiodomethane >
bromoform > chlorodibromomethane > chloroform > bromodichloromethane. This suggests that
the presence of iodine in the molecule increases its toxicity.

5.4. Signaling Pathways and Drug Development

Currently, there is no specific information in the searched literature detailing the effects of
dibromoiodomethane on cellular signaling pathways. The cytotoxicity data suggests that it
can interfere with basic cellular processes. For drug development professionals, the reactivity
of the C-1 and C-Br bonds could be exploited for the synthesis of novel compounds. However,
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its inherent toxicity would be a major consideration. Further research is needed to elucidate its
mechanism of action at the molecular level to understand any potential for therapeutic
application or to mitigate its harmful effects as an environmental contaminant.

Logical Diagram of Biological Relevance:

Sources
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Caption: Sources and biological effects of dibromoiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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